Cas no 355115-37-6 (5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 355115-37-6
• MF: C₂₅H₂₁FN₂O₃
• MW: 416.444249868393
• CID: 6294992
• PubChem ID: 2873869
• Update Time: 2025-06-23

5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• AKOS016318759
• CBMicro_035590
• SCHEMBL20507198
• AKOS001031427
• 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• SR-01000425935
• 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• HMS646P19
• SR-01000425935-1
• Z56800959
• 5-benzyl-3-(4-fluorophenyl)-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• Cambridge id 5867159
• 355115-37-6
• AB00099761-01
• BIM-0035777.P001
• F1065-0387
• 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• ChemDiv1_021117

• Inchi： 1S/C25H21FN2O3/c1-16-7-5-6-10-20(16)28-22(18-11-13-19(26)14-12-18)21-23(31-28)25(30)27(24(21)29)15-17-8-3-2-4-9-17/h2-14,21-23H,15H2,1H3
• InChI Key： HJUZSVABEJEWRC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C(N(CC3C=CC=CC=3)C(C2ON1C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 416.15362070g/mol
• Monoisotopic Mass: 416.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

5-Benzyl-3-(4-Fluorophenyl)-2-(2-Methylphenyl)-Hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione: A Comprehensive Overview

5-Benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 355115-37-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,4-d][1,2]oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is characterized by a hexahydro-pyrrolo[3,4-d][1,2]oxazole core with specific substituents at various positions. The benzyl group at the 5-position, the 4-fluorophenyl group at the 3-position, and the 2-methylphenyl group at the 2-position contribute to its unique properties and biological activity. The synthesis of this compound typically involves multi-step reactions, including condensation, cyclization, and functional group transformations.

Recent studies have explored various synthetic routes to improve the yield and efficiency of producing 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione. One notable approach involves the use of transition-metal-catalyzed reactions to facilitate the formation of the pyrrolo[3,4-d][1,2]oxazole ring. For instance, palladium-catalyzed cross-coupling reactions have been shown to be highly effective in constructing the complex framework of this compound.

Biological Properties and Mechanisms of Action

5-Benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to modulate specific enzymes and receptors involved in various physiological processes. For example, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders.

The mechanism of action of 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is not yet fully understood but is believed to involve multiple pathways. Studies have shown that it can interfere with signaling cascades that regulate cell proliferation and apoptosis. Additionally, its ability to cross the blood-brain barrier makes it particularly interesting for applications in central nervous system (CNS) disorders.

Clinical Applications and Research Advances

The potential clinical applications of 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione are being actively investigated in preclinical and early clinical trials. Preliminary results have shown promising outcomes in models of cancer and neurodegenerative diseases. For instance, it has demonstrated significant antitumor activity in both in vitro and in vivo studies against various cancer cell lines.

In neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD), 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has shown potential neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it could be a valuable therapeutic agent for these conditions.

Safety and Toxicity Profiles

The safety profile of 5-benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is an important consideration for its development as a therapeutic agent. Preclinical studies have generally indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully assess its long-term safety and potential interactions with other drugs.

Toxicity studies have also been conducted to evaluate its potential adverse effects on various organ systems. Results from these studies have shown that it exhibits low toxicity in animal models when administered at clinically relevant doses. Nonetheless, ongoing monitoring and comprehensive safety assessments are essential as it progresses through clinical trials.

Conclusion

5-Benzyl-3-(4-fluorophenyl)-2-(2-methylphenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 355115-37-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant promise for addressing unmet medical needs in various diseases.